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Compound of Interest

Compound Name: Nona-1,3,5-triene

Cat. No.: B12581624 Get Quote

The proper disposal of Nona-1,3,5-triene, a flammable and potentially hazardous organic

compound, is a critical aspect of laboratory safety and environmental responsibility. This guide

provides a comprehensive, step-by-step protocol for its safe handling and disposal, designed

for researchers, scientists, and professionals in drug development. The following procedures

are synthesized from safety data for structurally similar compounds and established best

practices for chemical waste management.

Quantitative Data Summary
For quick reference, the following table summarizes essential data for Nona-1,3,5-triene and a

related compound, 1-Nonene. This information is crucial for a comprehensive understanding of

the chemical's properties and potential hazards.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b12581624?utm_src=pdf-interest
https://www.benchchem.com/product/b12581624?utm_src=pdf-body
https://www.benchchem.com/product/b12581624?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12581624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value (Nona-1,3,5-triene) Value (1-Nonene)

Molecular Formula C₉H₁₄[1][2][3] C₉H₁₈

Molecular Weight 122.21 g/mol [1][2][3] 126.24 g/mol

Physical State Liquid (presumed) Clear, Colorless Liquid

Flash Point No data available 26°C

Solubility in Water No data available Insoluble (1.12mg/L at 25°C)

Primary Hazards

Flammable (presumed),

Potential for skin and eye

irritation, Potential aspiration

hazard

Flammable liquid and vapor,

Causes skin irritation, Causes

serious eye irritation, May be

fatal if swallowed and enters

airways

Experimental Protocol for Disposal
This protocol details the necessary steps for the safe disposal of Nona-1,3,5-triene in a

laboratory environment. Strict adherence to institutional, local, and national regulations for

hazardous waste disposal is mandatory.

Personal Protective Equipment (PPE) and Safety
Precautions

Eye Protection: Always wear chemical safety goggles to shield against potential splashes.

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are required to prevent

skin contact. Inspect gloves for any signs of degradation before use and dispose of them

properly after handling.

Protective Clothing: A flame-retardant laboratory coat is essential to protect skin and

clothing.

Ventilation: All handling and disposal procedures must be conducted in a well-ventilated

area, preferably within a certified chemical fume hood.
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Ignition Sources: Nona-1,3,5-triene is expected to be flammable. Keep it away from open

flames, hot surfaces, sparks, and any other potential sources of ignition. Use explosion-proof

equipment where necessary.

Waste Collection and Storage
Waste Container: Use a designated, properly labeled, and chemically compatible container

for collecting Nona-1,3,5-triene waste. The container should be in good condition and have

a secure, tight-fitting lid.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "Nona-1,3,5-triene," and the associated hazard symbols (e.g., flammable

liquid).

Segregation: Do not mix Nona-1,3,5-triene waste with other incompatible waste streams. It

should be stored away from oxidizing agents.

Storage Location: Store the sealed waste container in a cool, dark, and well-ventilated area

designated for hazardous waste storage, away from heat and direct sunlight.

Disposal Procedure
Consult Regulations: Before initiating disposal, consult your institution's Environmental

Health and Safety (EHS) office and review local and national regulations for hazardous

waste disposal.

Waste Manifest: Complete all required hazardous waste manifest forms as per institutional

and regulatory requirements.

Arrange for Pickup: Contact your institution's licensed hazardous waste disposal contractor

to schedule a pickup for the Nona-1,3,5-triene waste.

Do Not Dispose Down the Drain: Due to its insolubility in water and potential environmental

toxicity, Nona-1,3,5-triene must not be disposed of down the sink or in general trash.

Decontamination: Thoroughly decontaminate any labware or surfaces that have come into

contact with Nona-1,3,5-triene using an appropriate solvent (e.g., ethanol or acetone),
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followed by soap and water. Collect all decontamination materials (e.g., wipes, solvent

rinses) as hazardous waste.

Disposal Workflow
The following diagram illustrates the decision-making process and logical flow for the proper

disposal of Nona-1,3,5-triene.
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Start: Nona-1,3,5-triene Waste Generated

1. Assess Hazards
- Flammable

- Skin/Eye Irritant
- Aspiration Hazard

2. Don Personal Protective Equipment (PPE)
- Safety Goggles
- Nitrile Gloves

- Lab Coat

3. Collect Waste in Labeled, Compatible Container

Is the container full?

4. Securely Seal and Store in Designated Hazardous Waste Area

Yes

Continue to collect waste

No

5. Consult Institutional and Local Disposal Regulations

6. Arrange for Pickup by Licensed Hazardous Waste Contractor

End: Proper Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Nona-1,3,5-triene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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